Cas no 2171712-23-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid
• CAS No: 2171712-23-3
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 5777388
• PubChem ID: 165577439
• Update Time: 2025-06-12

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]benzoic acid
• 2171712-23-3
• EN300-1541898
• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid

• Inchi： 1S/C25H19F3N2O5/c26-25(27,28)21(22(31)29-15-7-5-6-14(12-15)23(32)33)30-24(34)35-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ITQUTBGULBDGQJ-UHFFFAOYSA-N
• SMILES： FC(C(C(NC1C=CC=C(C(=O)O)C=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid (CAS No. 2171712-23-3)

In the realm of synthetic chemistry and pharmaceutical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid (CAS No. 2171712-23-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it a valuable building block for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's unique trifluoropropanamido moiety enhances its stability and bioavailability, making it a preferred choice for researchers focusing on fluorinated pharmaceuticals. Fluorination is a hot topic in modern drug design, as it often improves metabolic stability, membrane permeability, and binding affinity. Given the growing demand for precision medicine and targeted therapies, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid is increasingly being explored for its potential in developing next-generation therapeutics.

From an industrial perspective, the compound's CAS No. 2171712-23-3 serves as a critical identifier for procurement and regulatory compliance. Laboratories and pharmaceutical companies prioritize sourcing high-purity variants of this chemical to ensure reproducibility in experiments and manufacturing processes. The rise of AI-driven drug discovery has further amplified interest in such specialized compounds, as machine learning models often require well-defined chemical entities for virtual screening and optimization.

Environmental and safety considerations are also paramount when handling 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid. While it is not classified as hazardous, proper storage conditions—such as protection from light and moisture—are essential to maintain its integrity. Researchers frequently search for best practices in chemical storage and handling protocols, underscoring the need for detailed technical documentation.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobenzoic acid (CAS No. 2171712-23-3) represents a convergence of cutting-edge chemistry and biomedical innovation. Its applications span from peptide therapeutics to fluorinated drug candidates, aligning with global trends in personalized medicine and sustainable pharmaceutical development. As the scientific community continues to unravel its full potential, this compound is poised to remain a cornerstone of advanced research and development.